molecular formula C12H13BrFNO B8543201 (2-Bromo-5-fluoro-3-methylphenyl)(pyrrolidin-1-yl)methanone

(2-Bromo-5-fluoro-3-methylphenyl)(pyrrolidin-1-yl)methanone

Cat. No.: B8543201
M. Wt: 286.14 g/mol
InChI Key: ODVLLESSCJOOIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Bromo-5-fluoro-3-methylphenyl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C12H13BrFNO and its molecular weight is 286.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13BrFNO

Molecular Weight

286.14 g/mol

IUPAC Name

(2-bromo-5-fluoro-3-methylphenyl)-pyrrolidin-1-ylmethanone

InChI

InChI=1S/C12H13BrFNO/c1-8-6-9(14)7-10(11(8)13)12(16)15-4-2-3-5-15/h6-7H,2-5H2,1H3

InChI Key

ODVLLESSCJOOIB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1Br)C(=O)N2CCCC2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-fluoro-3-methylbenzoic acid (140 mg, 0.60 mmol), pyrrolidine (99 μL, 1.20 mmol) and Hunig's base (210 μL, 1.20 mmol) in DMF (2 mL) at RT was added HATU (457 mg, 1.20 mmol) and the reaction stirred at this temp overnight. The reaction was quenched with water and the aqueous layer was extracted with EtOAc. The organic layer was then washed with water and brine (3× ea.), dried over Na2SO4 and concentrated in vacuo. The crude material was purified by column chromatography (0-60% Hex/EtOAC) to yield (2-bromo-5-fluoro-3-methylphenyl)(pyrrolidin-1-yl)methanone as a clear oil.
Quantity
140 mg
Type
reactant
Reaction Step One
Quantity
99 μL
Type
reactant
Reaction Step One
Quantity
210 μL
Type
reactant
Reaction Step One
Name
Quantity
457 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One

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